Cas no 1545012-48-3 (1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one)

1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one is a versatile organic compound with significant synthetic utility. It serves as a key intermediate in the synthesis of pyrrolo[2,1-f][1,2,4]triazine derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The product offers high purity, stability, and efficient reaction rates, making it an invaluable resource for chemical researchers.
1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one structure
1545012-48-3 structure
Product Name:1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
CAS No:1545012-48-3
MF:C8H7N3O
MW:161.160681009293
CID:4770444
Update Time:2026-02-26

1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one
    • 1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
    • Inchi: 1S/C8H7N3O/c1-6(12)8-3-2-7-4-9-5-10-11(7)8/h2-5H,1H3
    • InChI Key: JSWNAYLCNHZDRY-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=C2C=NC=NN12

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • XLogP3: 0.4
  • Topological Polar Surface Area: 47.3

1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18556-100 MG
1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
1545012-48-3 95%
100MG
¥ 5,761.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18556-250 MG
1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
1545012-48-3 95%
250MG
¥ 8,639.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18556-500 MG
1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
1545012-48-3 95%
500MG
¥ 11,523.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18556-1 G
1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
1545012-48-3 95%
1g
¥ 14,401.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18556-100 MG
1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
1545012-48-3 95%
100MG
¥ 3,603.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18556-250 MG
1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
1545012-48-3 95%
250MG
¥ 5,761.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18556-500 MG
1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
1545012-48-3 95%
500MG
¥ 9,603.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18556-1 G
1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
1545012-48-3 95%
1g
¥ 14,401.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18556-5 G
1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
1545012-48-3 95%
5g
¥ 43,203.00 2022-10-13
Chemenu
CM388799-100mg
1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
1545012-48-3 95%+
100mg
$*** 2023-03-31

1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1545012-48-3)1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
Order Number:A1065613
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:32
Price ($):1937.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1545012-48-3)1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
A1065613
Purity:99%
Quantity:1g
Price ($):1937.0
Email